Cas no 1523316-33-7 (3-Heptanol, 1-amino-2,2,4-trimethyl-)

• Product Name: 3-Heptanol, 1-amino-2,2,4-trimethyl-
• CAS No: 1523316-33-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5283936
• Update Time: 2025-10-29

3-Heptanol, 1-amino-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol, 1-amino-2,2,4-trimethyl-

• Inchi： 1S/C10H23NO/c1-5-6-8(2)9(12)10(3,4)7-11/h8-9,12H,5-7,11H2,1-4H3
• InChI Key： QKYSLISPXNTVMR-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)C(O)C(C)CCC

Additional information on 3-Heptanol, 1-amino-2,2,4-trimethyl-

Recent Advances in the Study of 3-Heptanol, 1-amino-2,2,4-trimethyl- and Related Compound 1523316-33-7

In recent years, the compound 3-Heptanol, 1-amino-2,2,4-trimethyl- (CAS: 1523316-33-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique branched-chain structure and amino functional group, has shown promising potential in various applications, including drug development, agrochemicals, and material science. The latest studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-Heptanol, 1-amino-2,2,4-trimethyl-. Recent publications highlight novel catalytic methods that improve yield and purity while reducing environmental impact. For instance, a 2023 study demonstrated the efficacy of asymmetric hydrogenation using chiral catalysts, achieving enantiomeric excesses of over 90%. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

Pharmacological studies have revealed that 3-Heptanol, 1-amino-2,2,4-trimethyl- exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a neuromodulator, with selective affinity for GABAergic receptors. This finding opens new avenues for developing treatments for neurological disorders such as epilepsy and anxiety. However, researchers caution that further toxicological and pharmacokinetic studies are necessary to assess its safety and efficacy in humans.

In addition to its neurological applications, the compound has been investigated for its antimicrobial properties. A 2024 study reported that derivatives of 3-Heptanol, 1-amino-2,2,4-trimethyl- displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membranes, a promising target for overcoming antibiotic resistance. These findings underscore the compound's versatility and potential as a scaffold for designing new antimicrobial agents.

The structural similarity between 3-Heptanol, 1-amino-2,2,4-trimethyl- and other bioactive molecules has also spurred interest in its use as a building block for drug discovery. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity. For example, introducing halogen atoms at specific positions has been shown to improve interaction with target proteins, as evidenced by recent molecular docking simulations.

Despite these promising developments, challenges remain in the practical application of 3-Heptanol, 1-amino-2,2,4-trimethyl-. Issues such as solubility, stability, and metabolic clearance need to be addressed through formulation optimization and prodrug strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, the ongoing research on 3-Heptanol, 1-amino-2,2,4-trimethyl- (1523316-33-7) highlights its multifaceted potential in chemical biology and pharmaceutical sciences. From innovative synthetic methods to diverse biological activities, this compound represents a valuable asset for future drug development. Continued interdisciplinary research will be crucial to fully unlock its therapeutic and industrial applications.